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Compound of Interest

Compound Name: N-Boc-4-piperidinemethanol

Cat. No.: B043165 Get Quote

An In-depth Technical Guide to N-Boc-4-piperidinemethanol: Structure, Synthesis, and

Applications

Introduction
N-Boc-4-piperidinemethanol, also known as tert-butyl 4-(hydroxymethyl)piperidine-1-

carboxylate, is a versatile synthetic intermediate widely utilized in medicinal chemistry and drug

development.[1] Its structure incorporates a piperidine ring, a common scaffold in many

pharmaceuticals, with a Boc (tert-butyloxycarbonyl) protecting group on the nitrogen atom.[1]

This protecting group enhances the compound's stability and modulates its reactivity, making it

a valuable building block for the synthesis of complex molecules.[1] This guide provides a

comprehensive overview of the structure, synthesis, and applications of N-Boc-4-
piperidinemethanol for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
N-Boc-4-piperidinemethanol is characterized by a piperidine core functionalized with a

hydroxymethyl group at the 4-position and a Boc protecting group on the piperidine nitrogen.[2]
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Property Value Reference

IUPAC Name

tert-butyl 4-

(hydroxymethyl)piperidine-1-

carboxylate

[2][3][4]

Synonyms

N-tert-Butyloxycarbonyl-4-

piperidinemethanol, 1-N-Boc-

4-hydroxymethyl-piperidine

[1][3][5]

CAS Number 123855-51-6 [1][3][5][6]

Molecular Formula C11H21NO3 [1][2][3][5][6]

Molecular Weight 215.29 g/mol [1][2][3][5][6]

Appearance
White to off-white or yellowish

solid/crystalline powder
[1][2]

Melting Point 60-82 °C [2][7]

Purity ≥ 97-99% (GC) [1][4]

SMILES String
CC(C)

(C)OC(=O)N1CCC(CO)CC1
[4]

InChI Key
CTEDVGRUGMPBHE-

UHFFFAOYSA-N
[4]

Synthesis of N-Boc-4-piperidinemethanol
Several synthetic routes to N-Boc-4-piperidinemethanol have been reported. The choice of

method often depends on the starting materials, desired scale, and required purity.

Synthesis Route 1: Boc Protection of 4-
Piperidinemethanol
This is a direct approach involving the protection of the secondary amine of 4-

piperidinemethanol with di-tert-butyl dicarbonate (Boc₂O).
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Caption: Boc protection of 4-piperidinemethanol.

Experimental Protocol:

In a reaction flask, dissolve 4-hydroxymethylpiperidine in dichloromethane and cool the

mixture in an ice bath.[6]

Add triethylamine to the solution.[6]

Slowly add a solution of di-tert-butyl dicarbonate in dichloromethane dropwise to the reaction

mixture while maintaining the ice bath temperature.[6]

Allow the reaction to warm to room temperature and stir overnight.[6]

Quench the reaction by adding water.[6]

Wash the organic layer with saturated sodium bicarbonate solution.[6]

Purify the product to obtain N-Boc-4-piperidinemethanol as a white powder.[6]
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Synthesis Route 2: Reduction of N-Boc-piperidine-4-
carboxylic acid
This method involves the reduction of the corresponding carboxylic acid to the primary alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Boc-piperidine-4-carboxylic_acid

ReductionBorane-tetrahydrofuran_complex

Tetrahydrofuran Solvent

Workup & Purification N-Boc-4-piperidinemethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Drug Development

Applications

4-Piperidinemethanol or
N-Boc-piperidine-4-carboxylic acid

Chemical Synthesis
(e.g., Boc Protection, Reduction)

N-Boc-4-piperidinemethanol

Further Synthetic Modifications

Piperidine Derivatives

Therapeutic Agents

Neurological Disorders Cardiovascular Agents Oncology

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b043165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b043165?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/16989
https://www.sihaulichemicals.co.in/product-page/n-boc-4-piperidinemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-4-piperidinemethanol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-4-piperidinemethanol
https://www.thermofisher.com/order/catalog/product/397720010
https://www.thermofisher.com/order/catalog/product/397720010
https://www.scbt.com/p/n-boc-4-piperidinemethanol-123855-51-6
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.indiamart.com/proddetail/n-boc-4-piperidinemethanol-2854913596155.html
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-structure-and-synthesis
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-structure-and-synthesis
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-structure-and-synthesis
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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